Cas no 2171704-37-1 (3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

3-(5-Chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a specialized chemical intermediate primarily used in peptide synthesis and medicinal chemistry research. Its key structural features include a 5-chloro-4-methylpyridine moiety and an Fmoc-protected amino group, making it valuable for controlled coupling reactions in solid-phase peptide synthesis (SPPS). The chloro and methyl substituents enhance reactivity and selectivity, while the Fmoc group provides orthogonal protection compatibility with standard deprotection conditions. This compound is particularly useful for introducing modified pyridine-based scaffolds into peptide backbones, enabling the study of structure-activity relationships. Its high purity and well-defined reactivity profile ensure reproducibility in complex synthetic applications.
3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid structure
2171704-37-1 structure
Product Name:3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
CAS No:2171704-37-1
MF:C25H22ClN3O5
MW:479.912285327911
CID:6036547
PubChem ID:165516867
Update Time:2025-05-20

3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
    • 3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • EN300-1526384
    • 2171704-37-1
    • Inchi: 1S/C25H22ClN3O5/c1-14-20(26)11-27-12-22(14)28-24(32)21(10-23(30)31)29-25(33)34-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,11-12,19,21H,10,13H2,1H3,(H,28,32)(H,29,33)(H,30,31)
    • InChI Key: VVAOQISDESTDSH-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CC(=C1C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 479.1247985g/mol
  • Monoisotopic Mass: 479.1247985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 118Ų

3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1526384-0.05g
3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
2171704-37-1
0.05g
$2829.0 2023-06-05
Enamine
EN300-1526384-0.1g
3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
2171704-37-1
0.1g
$2963.0 2023-06-05
Enamine
EN300-1526384-0.25g
3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
2171704-37-1
0.25g
$3099.0 2023-06-05
Enamine
EN300-1526384-0.5g
3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
2171704-37-1
0.5g
$3233.0 2023-06-05
Enamine
EN300-1526384-1.0g
3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
2171704-37-1
1g
$3368.0 2023-06-05
Enamine
EN300-1526384-2.5g
3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
2171704-37-1
2.5g
$6602.0 2023-06-05
Enamine
EN300-1526384-5.0g
3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
2171704-37-1
5g
$9769.0 2023-06-05
Enamine
EN300-1526384-10.0g
3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
2171704-37-1
10g
$14487.0 2023-06-05
Enamine
EN300-1526384-50mg
3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
2171704-37-1
50mg
$2829.0 2023-09-26
Enamine
EN300-1526384-100mg
3-[(5-chloro-4-methylpyridin-3-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
2171704-37-1
100mg
$2963.0 2023-09-26

3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature

Additional information on 3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171704-37-1)

3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 2171704-37-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound features a complex structural framework, incorporating multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a 5-chloro-4-methylpyridine moiety, combined with a carbamoyl and (9H-fluoren-9-yl)methoxycarbonylamino side chains, makes it a promising candidate for further exploration in medicinal chemistry.

The structural design of this molecule suggests potential applications in the development of novel therapeutic agents. The pyridine ring, a common scaffold in many bioactive molecules, is often involved in interactions with biological targets such as enzymes and receptors. The 5-chloro substitution on the pyridine ring enhances its electronic properties, making it more susceptible to hydrogen bonding and other non-covalent interactions, which are critical for drug-receptor binding affinity. Additionally, the 4-methyl group provides steric hindrance, influencing the compound's orientation and accessibility in biological systems.

The carbamoyl group at the third position of the propanoic acid chain introduces a polar moiety that can enhance solubility and interact with hydrophilic regions of biological targets. This group is also a common feature in many pharmacophores, often serving as a linker or bridge between different functional units. The (9H-fluoren-9-yl)methoxycarbonyl}amino moiety further complicates the structure but also adds to its potential pharmacological properties. Fluorene derivatives are known for their stability and ability to participate in hydrophobic interactions, which can be advantageous for membrane-bound receptors or intracellular signaling pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Studies have shown that compounds with similar structural motifs can exhibit potent activity against various therapeutic targets, including kinases, transcription factors, and metabolic enzymes. The combination of electronic and steric features in 3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid makes it an intriguing candidate for further investigation.

In vitro studies have begun to uncover the potential biological activities of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes involved in cancer progression or inflammation. The precise mechanism of action remains under investigation, but preliminary data indicate that the compound can modulate key signaling pathways by interacting with specific protein targets. These findings align with the growing interest in multitargeted drug discovery, where compounds capable of interacting with multiple biological pathways offer enhanced therapeutic benefits.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the challenges associated with introducing multiple functional groups in a single molecule. Advanced synthetic techniques, including multi-step reactions and protective group strategies, have been employed to achieve high yields and purity. The successful synthesis not only demonstrates the chemist's expertise but also opens up new avenues for derivative synthesis and structure-activity relationship studies.

As research continues to evolve, the applications of such complex molecules are expected to expand. The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. These computational tools can predict binding affinities, optimize structures, and identify new lead compounds much faster than traditional methods. This synergy between experimental chemistry and computational biology is driving innovation in pharmaceutical research.

The potential therapeutic applications of this compound are vast. Beyond cancer and inflammation, it may also show promise in treating neurological disorders or infectious diseases. The versatility of its structural features allows it to adapt to various biological contexts, making it a versatile tool for medicinal chemists. As more data becomes available from both preclinical and clinical studies, the full therapeutic potential of this molecule will become clearer.

In conclusion,3-(5-chloro-4-methylpyridin-3-yl)carbamoyl-3-{(9H-fluorenin 9 - ylmethoxycarbonyl}amino)propanoic acid (CAS No. 2171704 37 1) is a structurally intricate compound with significant potential in pharmaceutical research Its unique combination of functional groups positions it as a valuable candidate for further exploration in drug discovery efforts Its synthesis represents a milestone in organic chemistry

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent